Cas no 94319-79-6 (N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride)

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride structure
94319-79-6 structure
Product Name:N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride
CAS No:94319-79-6
MF:C9H12Cl2N2O
MW:235.110380172729
MDL:MFCD00078595
CID:817198
PubChem ID:5702251
Update Time:2024-10-25

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(2-aminoethyl)-4-chloro-, hydrochloride (1:1)
    • N-(2-Aminz`oethyl)-4-chlorobenzamide Hydrochloride
    • N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride
    • Ro 16-6491
    • Ro 16-6491 hydrochloride
    • Benzamide, N-(2-aminoethyl)-4-chloro-, monohydrochloride (9CI)
    • Ro 16-1649
    • NCGC00094375-02
    • EU-0101103
    • SR-01000075644-2
    • ARUMZUNJBHSOQQ-UHFFFAOYSA-N
    • CCG-39506
    • MFCD00078595
    • DB-057488
    • (RO-16-6491)
    • N-(2-aminoethyl)-4-chlorobenzamide;hydrochloride
    • G37138
    • CHEMBL1256177
    • N-(2-aminoethyl)-p-chlorobenzamide hydrochloride
    • Ro 16-1649; Ro 16-6491
    • Z285139152
    • DTXSID20420645
    • Ro 16-6491 hydrochloride, solid
    • NCGC00178277-01
    • R-106
    • EN300-29221
    • N-(2-Aminoethyl)-4-chlorobenzamidehydrochloride
    • AKOS027383242
    • SR-01000075644
    • NCGC00094375-01
    • SCHEMBL663099
    • N-(2-amino-ethyl)-4-chlorobenzamide hydrochloride
    • SR-01000075644-3
    • 94319-79-6
    • MDL: MFCD00078595
    • Inchi: 1S/C9H11ClN2O.ClH/c10-8-3-1-7(2-4-8)9(13)12-6-5-11;/h1-4H,5-6,11H2,(H,12,13);1H
    • InChI Key: ARUMZUNJBHSOQQ-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC(Cl)=CC=1)NCCN

Computed Properties

  • Exact Mass: 234.03300
  • Monoisotopic Mass: 234.0326684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Color/Form: White solid
  • Melting Point: 209-210°C
  • Boiling Point: 404.2°C at 760 mmHg
  • Flash Point: 198.2°C
  • Solubility: H2O: soluble
  • Stability/Shelf Life: Store in Freezer at -20°C
  • PSA: 55.12000
  • LogP: 2.92170

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Security Information

  • WGK Germany:3

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride
94319-79-6
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$ 94.00 2023-09-08
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$ 121.00 2023-04-19
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$ 224.00 2023-04-19
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Enamine
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N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  16 h, rt
Reference
Novel arginase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Synthesis and evaluation of iodinated benzamide derivatives as selective and reversible monoamine oxidase B inhibitors
Ohmomo, Yoshiro; Murakami, Katsuhiko; Hirata, Masahiko; Sugimoto, Atsushi; Magata, Yasuhiro; et al, Chemical & Pharmaceutical Bulletin, 1992, 40(7), 1789-92

Production Method 3

Reaction Conditions
Reference
Benzamide derivatives
, Federal Republic of Germany, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of cyclic amine derivatives, and pharmaceuticals and prophylactic or therapeutic agents for diabetes containing them
, Japan, , ,

Production Method 5

Reaction Conditions
Reference
New analogs of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators
Annan, Nikoi; Silverman, Richard B., Journal of Medicinal Chemistry, 1993, 36(24), 3968-70

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Raw materials

N-(2-Aminoethyl)-4-chlorobenzamide Hydrochloride Preparation Products

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